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Compound of Interest

Compound Name: 2-Bromo-5-methylthiophene

Cat. No.: B1266114 Get Quote

An In-depth Technical Guide to 2-Bromo-5-methylthiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Bromo-5-methylthiophene is a substituted heterocyclic compound widely utilized as a

versatile building block in organic synthesis. Its unique structure, featuring a thiophene ring

functionalized with both a reactive bromine atom and a methyl group, makes it a valuable

intermediate in the development of pharmaceuticals, agrochemicals, and materials for organic

electronics.[1][2][3] The bromine atom serves as an excellent leaving group for various cross-

coupling reactions, enabling the construction of complex molecular architectures.[2] This guide

provides a comprehensive overview of its structure, properties, synthesis, and key applications,

supported by detailed experimental protocols and data presented for clarity and practical use in

a research and development setting.

Structure and Nomenclature
The core structure of 2-Bromo-5-methylthiophene consists of a five-membered thiophene

ring. A bromine atom is substituted at the 2-position, and a methyl group is at the 5-position.

IUPAC Name: 2-bromo-5-methylthiophene[4]

Molecular Formula: C₅H₅BrS[1][4][5]
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Canonical SMILES: CC1=CC=C(S1)Br[1][4]

InChI Key: ACDLOOGOFKSUPO-UHFFFAOYSA-N[1][4][5]

Table 1: Chemical Identifiers
Identifier Value Source(s)

CAS Number 765-58-2 [1][4][5]

EC Number 212-151-1 [4][5]

PubChem CID 69831 [4]

Molecular Weight 177.06 g/mol [4][5]

Exact Mass 175.92953 Da [1][4]

Physicochemical and Spectroscopic Properties
2-Bromo-5-methylthiophene is typically a colorless to yellow liquid with a strong odor.[1] It is

sparingly soluble in water but miscible with many organic solvents.[1]

Table 2: Physical and Chemical Properties
Property Value Conditions Source(s)

Appearance
Colorless to yellow

liquid
Ambient [1]

Density 1.552 g/mL at 25 °C [5][6]

Boiling Point 65 °C at 15 mmHg [5][6]

Refractive Index 1.569 n20/D [5][6]

Flash Point 78.3 °C (172.9 °F) Closed cup [5]

Water Solubility 0.39 g/L at 20 °C [1]

Table 3: Spectroscopic Data Summary
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Spectroscopic data is crucial for the structural confirmation and purity assessment of 2-Bromo-
5-methylthiophene. Experimental spectra are available through various databases.

Spectroscopy Type Database / Source Remarks

FTIR SpectraBase, PubChem
Data available from neat or

thin-film samples.[4][7]

Raman PubChem
FT-Raman spectrum available.

[4]

NMR PubChem (via NMRShiftDB)

Proton (¹H) and Carbon (¹³C)

NMR data are available for

structural elucidation.[4]

Mass Spec
NIST Mass Spectrometry Data

Center

Mass spectral data for

molecular weight confirmation.

[4]

Synthesis and Reactions
Synthesis Workflow
A common and effective method for the synthesis of 2-Bromo-5-methylthiophene is the

electrophilic bromination of 2-methylthiophene using a brominating agent such as N-

Bromosuccinimide (NBS). The reaction is typically carried out in a suitable solvent like acetic

acid or a chlorinated solvent.
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Caption: Synthetic workflow for 2-Bromo-5-methylthiophene.
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Role in Cross-Coupling Reactions
2-Bromo-5-methylthiophene is a key substrate for palladium-catalyzed cross-coupling

reactions such as Suzuki, Stille, and Negishi couplings.[2] These reactions are fundamental for

creating C-C bonds, enabling the synthesis of complex conjugated molecules used in materials

science and medicinal chemistry.[2][3]

2-Bromo-5-methylthiophene

Suzuki Coupling Reaction

Aryl Boronic Acid
R-B(OH)₂

Pd Catalyst
(e.g., Pd(PPh₃)₄)

 catalysis 

Base
(e.g., K₃PO₄)

 activation 

5-Methyl-2-arylthiophene

 C-C Bond Formation 

Click to download full resolution via product page

Caption: Role in Suzuki cross-coupling reactions.

Experimental Protocols
Synthesis Protocol (Illustrative)
This protocol is adapted from a general procedure for the bromination of activated thiophenes.

[8]

Setup: To a dry, round-bottomed flask equipped with a magnetic stirrer, add 2-

methylthiophene (1.0 eq.).
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Reagents: Add a suitable solvent, such as glacial acetic acid.

Bromination: Cool the mixture in an ice bath. Add N-Bromosuccinimide (NBS) (1.05 eq.)

portion-wise, ensuring the temperature remains below 10 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring

the reaction progress by TLC or GC.

Workup: Pour the reaction mixture into a beaker of ice water.

Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g.,

dichloromethane or diethyl ether).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can

be purified by vacuum distillation to yield pure 2-Bromo-5-methylthiophene.

Spectroscopic Analysis Workflow
The following protocols are generalized for the acquisition of key spectroscopic data for

structural verification.[9]
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NMR Spectroscopy FTIR Spectroscopy Mass Spectrometry

Purified Sample of
2-Bromo-5-methylthiophene
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~0.7 mL CDCl₃ with TMS
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(e.g., 400 MHz)

Acquire spectrum
(4000-400 cm⁻¹)
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Caption: General workflow for spectroscopic analysis.

Safety and Handling
2-Bromo-5-methylthiophene is a chemical that must be handled with appropriate safety

precautions.

Table 4: GHS Hazard Information
Hazard Statement Description Source(s)

H302 Harmful if swallowed [4][10]

H315 Causes skin irritation [4][10]

H319 Causes serious eye irritation [4][10]

H335 May cause respiratory irritation [10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1266114?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266114?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylthiophene
https://chemical-label.com/en/ghs/print-clp/765-58-2/2-bromo-5-methylthiophene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylthiophene
https://chemical-label.com/en/ghs/print-clp/765-58-2/2-bromo-5-methylthiophene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylthiophene
https://chemical-label.com/en/ghs/print-clp/765-58-2/2-bromo-5-methylthiophene
https://chemical-label.com/en/ghs/print-clp/765-58-2/2-bromo-5-methylthiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Use in a well-ventilated area or a fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab

coat.[11]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials like

strong oxidizing agents.[11] Keep the container tightly closed.[11] The product may be

supplied with stabilizers such as copper chips or sodium bicarbonate.[5]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[11] For skin

contact, remove contaminated clothing and rinse skin with water.[12] If swallowed or inhaled,

seek immediate medical attention.[11][12]

Conclusion
2-Bromo-5-methylthiophene is a high-value chemical intermediate with significant

applications in synthetic chemistry. Its well-defined reactivity, particularly in cross-coupling

reactions, provides a reliable pathway for the synthesis of more complex molecules. A thorough

understanding of its properties, synthesis, and handling procedures, as outlined in this guide, is

essential for its safe and effective use in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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